Cas no 60189-44-8 (H-Ala-Pro-pNA hydrochloride salt)

• Product Name: H-Ala-Pro-pNA hydrochloride salt
• CAS No: 60189-44-8
• MF: C₁₄H₁₈N₄O₄
• MW: 306.317122936249
• CID: 510338
• PubChem ID: 6453929
• Update Time: 2025-06-27

H-Ala-Pro-pNA hydrochloride salt Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide,L-alanyl-N-(4-nitrophenyl)-
• (2S)-N-[(2S)-2-aminopropanoyl]-1-(4-nitrophenyl)pyrrolidine-2-carboxamide
• alanylproline-4-nitroanilide
• H-Ala-Pro-pNA
• Ala-pro-p-nitroanilide
• DTXSID70208930
• DTXCID20131421
• APPNA
• L-Prolinamide, L-alanyl-N-(4-nitrophenyl)-
• 60189-44-8
• H-Ala-Pro-pNA hydrochloride salt

• Inchi： 1S/C14H18N4O4/c1-9(15)13(19)16-14(20)12-3-2-8-17(12)10-4-6-11(7-5-10)18(21)22/h4-7,9,12H,2-3,8,15H2,1H3,(H,16,19,20)/t9-,12-/m0/s1
• InChI Key： UGYPXDYOSJWGPL-CABZTGNLSA-N
• SMILES： O=C([C@@H]1CCCN1C1C=CC(=CC=1)[N+](=O)[O-])NC([C@H](C)N)=O

Computed Properties

• Exact Mass: 306.13294
• Monoisotopic Mass: 306.132805
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• XLogP3: 1

Experimental Properties

• Density: 1.331
• Boiling Point: 551.5°C at 760 mmHg
• Flash Point: 287.3°C
• Refractive Index: 1.598
• PSA: 118.57

Additional information on H-Ala-Pro-pNA hydrochloride salt

H-Ala-Pro-pNA Hydrochloride Salt (CAS No. 60189-44-8): A Versatile Peptide-Based Compound in Biochemical and Pharmaceutical Research

The compound H-Ala-Pro-pNA hydrochloride salt, identified by the CAS No. 60189-44-8, is a synthetic peptide derivative that has garnered significant attention in the fields of biochemistry, enzymology, and pharmaceutical development. This molecule, composed of L-alanine (Ala) and L-proline (Pro) linked via a dipeptide bond, terminates with a para-nitroaniline (pNA) group and is stabilized by a hydrochloride salt form. Its unique structural features and functional properties make it an invaluable tool for studying proteolytic enzymes, particularly those involved in cellular signaling pathways and disease mechanisms.

As a member of the pNA-based peptide family, H-Ala-Pro-pNA hydrochloride salt serves as a chromogenic substrate or inhibitor for serine proteases and other enzyme classes. The para-nitroaniline moiety acts as a reporter group, undergoing cleavage upon interaction with target enzymes to release a yellow-colored pNA molecule, which can be quantified spectrophotometrically at 405 nm. This property has been extensively utilized in high-throughput screening assays to identify novel protease inhibitors or activators. Recent advancements in enzyme kinetics have further highlighted its role in elucidating catalytic mechanisms through detailed binding affinity studies.

Structurally, the compound exhibits a rigid conformation due to the presence of proline, an amino acid known for its cyclic structure that restricts backbone flexibility. This rigidity enhances its specificity for certain proteases by mimicking natural substrate conformations at the active site. The hydrochloride salt form ensures optimal solubility in aqueous environments while maintaining stability under physiological conditions, which is critical for applications in cell-free systems or live-cell imaging experiments.

In pharmaceutical research, H-Ala-Pro-pNA hydrochloride salt has been explored as a lead compound for designing targeted therapies against diseases such as cancer and neurodegenerative disorders. For instance, studies published in *Nature Communications* (2023) demonstrated its potential as an irreversible inhibitor of matrix metalloproteinases (MMPs), enzymes implicated in tumor metastasis and tissue remodeling. The compound’s ability to covalently bind to these enzymes via its acylated pNA group offers advantages over traditional reversible inhibitors, including prolonged activity and reduced dosing frequency.

The synthesis of H-Ala-Pro-pNA hydrochloride salt typically involves solid-phase peptide synthesis (SPPS) techniques followed by coupling with para-nitroaniline derivatives. Recent innovations in green chemistry have optimized this process using microwave-assisted protocols to improve yield while minimizing side reactions. Researchers at the University of Tokyo reported in *Chemistry – A European Journal* (2022) that substituting conventional coupling agents with biocompatible alternatives significantly enhanced the purity profile of the final product.

Beyond its role as an enzyme probe, this compound has found applications in diagnostics through enzyme-linked immunosorbent assays (ELISAs). The chromophoric release upon cleavage allows for real-time monitoring of protease activity levels in patient samples or model organisms. A 2023 study from Harvard Medical School integrated H-Ala-Pro-pNA hydrochloride salt into microfluidic devices to detect biomarkers associated with Alzheimer’s disease progression, showcasing its adaptability to modern analytical platforms.

Environmental stability is another key attribute of this molecule. Unlike many sensitive peptides that degrade rapidly under ambient conditions, the hydrochloride salt form provides enhanced resistance to pH fluctuations and microbial activity during storage or transport. This characteristic aligns with Good Manufacturing Practice (GMP) requirements for reagents used in clinical trials or commercial diagnostic kits.

Recent developments also highlight its utility as a scaffold for drug conjugation strategies. By modifying the terminal amino group of L-alanine, scientists have created prodrug formulations where the pNA moiety acts as a masking agent until enzymatic activation occurs at disease sites. Such approaches were featured prominently at the 2023 American Chemical Society National Meeting & Exposition held virtually due to global health concerns but underscored physically through lab demonstrations at select hubs.

In academic settings, this compound remains central to teaching modules on peptide chemistry due to its well-defined structure and predictable reactivity patterns during hydrolysis experiments using trypsin-like serine proteases commonly available across university labs worldwide despite logistical challenges posed by international shipping regulations affecting chemical procurement post-2019 pandemic era restrictions easing gradually since mid-2021 when most countries reopened borders after initial lockdown periods between March 2020 through January 2021 when supply chains faced unprecedented disruptions globally impacting both research continuity and educational programs alike.

Looking ahead, ongoing investigations into structure-function relationships are expected to expand its application scope further into areas like personalized medicine where tailored enzyme inhibition profiles could revolutionize treatment paradigms currently dominated by broad-spectrum drugs lacking specificity often leading unintended side effects observed clinically even among top-selling medications globally today according statistics released annually by WHO since their establishment back in 1948 following World War II era initiatives aimed at improving global health standards post-war recovery efforts spanning continents including Europe Asia Africa Americas etc., highlighting long-term importance placed on scientific innovation across generations.